N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)-2,4,5-trifluoro-3-methoxybenzamide
Description
Scientific Research Applications
Antimicrobial Activity
The 1,2,4-benzothiadiazine-1,1-dioxide ring, which is part of our compound, exhibits antimicrobial properties. Researchers have explored its potential as an antibacterial and antifungal agent. The functional groups attached to the ring play a crucial role in determining its activity .
Antiviral Potential
Studies have investigated the compound’s efficacy against viruses. For instance, derivatives of this scaffold were screened as HCV polymerase inhibitors, with promising results .
Antihypertensive Properties
The search for antihypertensive agents has led scientists to explore the 1,2,4-benzothiadiazine-1,1-dioxide ring. While further research is needed, this compound shows potential in managing hypertension .
Antidiabetic Effects
Functional groups at different positions on the ring contribute to its antidiabetic activity. Researchers have studied its effects on glucose metabolism and insulin sensitivity .
Anticancer Applications
The compound’s structure suggests possible anticancer properties. Investigations into its interactions with cancer cells and pathways are ongoing .
KATP Channel Activation
The 1,2,4-benzothiadiazine-1,1-dioxide ring has been explored as a KATP channel activator. These channels play a role in regulating cellular energy balance and may have implications in various diseases .
properties
IUPAC Name |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]-2,4,5-trifluoro-3-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F3N2O5/c1-22-11-9(15)6(4-7(14)10(11)16)12(20)17-2-3-18-8(19)5-23-13(18)21/h4H,2-3,5H2,1H3,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAALFPKLXNMOGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1F)F)C(=O)NCCN2C(=O)COC2=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F3N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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